Cas no 15790-87-1 (2-Pentenoic acid, methyl ester, (Z)-)
15790-87-1 structure
Product Name:2-Pentenoic acid, methyl ester, (Z)-
CAS No:15790-87-1
MF:C6H10O2
MW:114.142402172089
CID:1335445
PubChem ID:6197811
Update Time:2025-04-20
2-Pentenoic acid, methyl ester, (Z)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pentenoic acid, methyl ester, (Z)-
- 15790-87-1
- methyl cis-2-pentenoate
- methyl (Z)-pent-2-enoate
- SCHEMBL5834728
- methyl 2-cis-pentenoate
- Methyl pent-2-enoate 97%
- MBAHGFJTIVZLFB-PLNGDYQASA-N
-
- Inchi: 1S/C6H10O2/c1-3-4-5-6(7)8-2/h4-5H,3H2,1-2H3/b5-4-
- InChI Key: MBAHGFJTIVZLFB-PLNGDYQASA-N
- SMILES: O(C)C(/C=C\CC)=O
Computed Properties
- Exact Mass: 114.0681
- Monoisotopic Mass: 114.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 94.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
2-Pentenoic acid, methyl ester, (Z)- Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
15790-87-1 (2-Pentenoic acid, methyl ester, (Z)-) Related Products
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- 27234-05-5(Octadecenoic acid,methyl ester)
- 818-59-7(Methyl 2-pentenoate)
- 50652-78-3(Methyl 4-methyl-2-pentenoate)
- 15790-88-2(Methyl 2-Pentenoate)
- 22104-69-4(2-Heptenoic acid,methyl ester)
- 7367-81-9(Methyl (E)-oct-2-enoate)
- 2396-77-2(2-Hexenoic acid, methyl ester)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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